Cas no 1805037-29-9 (3-Chloro-4-iodo-2-nitropyridine)

• Product Name: 3-Chloro-4-iodo-2-nitropyridine
• CAS No: 1805037-29-9
• MF: C₅H₂ClIN₂O₂
• MW: 284.43905210495
• CID: 4902547
• Update Time: 2025-05-20

3-Chloro-4-iodo-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-iodo-2-nitropyridine

• Inchi： 1S/C5H2ClIN2O2/c6-4-3(7)1-2-8-5(4)9(10)11/h1-2H
• InChI Key： QKDSWUKGZVRXQG-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 3-Chloro-4-iodo-2-nitropyridine

3-Chloro-4-iodo-2-nitropyridine (CAS No. 1805037-29-9): A Versatile Chemical Building Block for Modern Research

In the realm of heterocyclic chemistry, 3-Chloro-4-iodo-2-nitropyridine (CAS No. 1805037-29-9) has emerged as a valuable intermediate with diverse applications in pharmaceutical research, material science, and agrochemical development. This nitropyridine derivative combines three distinct functional groups - chloro, iodo, and nitro - making it an exceptionally reactive scaffold for cross-coupling reactions and nucleophilic substitutions.

The molecular structure of 3-Chloro-4-iodo-2-nitropyridine features a pyridine ring substituted at the 2-position with a nitro group, at the 3-position with chlorine, and at the 4-position with iodine. This unique arrangement creates multiple reactive sites that can be selectively modified, answering one of the most common search queries: "How to functionalize nitropyridine compounds?" Researchers particularly value the iodine substituent, which enables various palladium-catalyzed coupling reactions - a hot topic in current medicinal chemistry literature.

Recent studies highlight the growing importance of halogenated pyridines in drug discovery, with 3-Chloro-4-iodo-2-nitropyridine serving as a key precursor for anticancer agents and CNS-targeting compounds. The nitro group facilitates subsequent reduction to amino derivatives, while the halogen atoms allow for further structural elaboration. This addresses another frequently searched question: "What are the applications of multi-halogenated nitropyridines?"

From a synthetic chemistry perspective, the compound's reactivity pattern makes it ideal for constructing complex molecular architectures. The iodine at the 4-position participates readily in Sonogashira couplings, Suzuki-Miyaura reactions, and Buchwald-Hartwig aminations - all highly searched terms in chemical databases. Meanwhile, the chlorine at the 3-position offers a different reactivity profile, enabling sequential modifications that are crucial for structure-activity relationship studies.

The thermal stability and crystalline nature of 3-Chloro-4-iodo-2-nitropyridine make it particularly suitable for high-throughput screening applications. Many researchers searching for "stable nitropyridine building blocks" will find this compound meets their requirements. Its melting point (typically 120-125°C) and good solubility in common organic solvents facilitate various synthetic transformations without decomposition.

In material science applications, 3-Chloro-4-iodo-2-nitropyridine serves as a precursor for conducting polymers and organic electronic materials. The nitro group can be converted to amino functionalities that participate in polymerization reactions, while the halogens allow for the introduction of various side chains. This answers the growing interest in "pyridine-based organic semiconductors" - a trending topic in materials research.

Quality control of 3-Chloro-4-iodo-2-nitropyridine typically involves HPLC analysis (with purity often >98%) and characterization by 1H NMR, 13C NMR, and mass spectrometry. These analytical methods confirm the compound's identity and purity - information frequently sought by researchers querying "how to characterize halogenated nitropyridines". The distinctive NMR signals (particularly the downfield-shifted pyridine protons) provide clear structural confirmation.

Storage recommendations for 3-Chloro-4-iodo-2-nitropyridine include keeping the compound in amber glass containers at 2-8°C under inert atmosphere. These conditions maintain stability over extended periods, addressing common concerns about "shelf life of reactive pyridine derivatives". Proper handling procedures should always be followed, including the use of appropriate personal protective equipment.

The commercial availability of 3-Chloro-4-iodo-2-nitropyridine from specialty chemical suppliers has increased significantly in recent years, reflecting its growing importance in research. Current market trends show rising demand for multifunctional pyridine intermediates, with particular interest in compounds that enable rapid analog synthesis - a direct response to the pharmaceutical industry's need for diverse compound libraries.

Future research directions for 3-Chloro-4-iodo-2-nitropyridine derivatives may explore their potential in catalysis, metal-organic frameworks (MOFs), and bioimaging probes. The compound's versatility suggests it will remain relevant as synthetic methodologies continue to evolve, particularly in areas like late-stage functionalization and click chemistry applications.

For researchers investigating "structure-property relationships in nitropyridines", 3-Chloro-4-iodo-2-nitropyridine offers an excellent platform. Systematic modification of each functional group can reveal how electronic effects influence biological activity or material properties. This approach aligns with current trends in rational molecular design and computational chemistry-guided synthesis.

Environmental considerations for 3-Chloro-4-iodo-2-nitropyridine include proper waste disposal methods and assessment of biodegradation pathways. While not classified as environmentally hazardous, responsible handling practices should be maintained - a point often emphasized in searches for "green chemistry approaches to pyridine synthesis".

In conclusion, 3-Chloro-4-iodo-2-nitropyridine (CAS No. 1805037-29-9) represents a multifaceted chemical tool that bridges multiple disciplines. Its unique combination of substituents enables diverse synthetic transformations, making it invaluable for researchers working on drug discovery, advanced materials, and method development. As chemical research continues to emphasize atom economy and step-efficient synthesis, the importance of such versatile building blocks will only increase.